Cas no 2138218-14-9 (Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate)

• Product Name: Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate
• CAS No: 2138218-14-9
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 6172090
• PubChem ID: 165456987
• Update Time: 2025-06-22

Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate
• EN300-704549
• 2138218-14-9
• Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate

• Inchi： 1S/C14H24O3/c1-4-16-13(15)8-14(12-9-17-12)6-5-10(2)11(3)7-14/h10-12H,4-9H2,1-3H3
• InChI Key： GIWJZXOWWKNWBU-UHFFFAOYSA-N
• SMILES： O1CC1C1(CC(=O)OCC)CCC(C)C(C)C1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate

Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate (CAS No. 2138218-14-9): A Comprehensive Overview

Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate, identified by its CAS number 2138218-14-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex cyclohexyl and oxiran functionalities, has garnered attention for its potential applications in drug development and synthetic chemistry. The unique structural features of this compound make it a valuable candidate for further exploration in various biochemical pathways and therapeutic interventions.

The< strong>Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate molecule consists of an ethyl ester group attached to a cyclohexane ring substituted with two methyl groups at the 3 and 4 positions. The presence of an oxiran ring (epoxide) at the 1 position introduces a high degree of reactivity, making it a versatile intermediate in organic synthesis. This reactivity has been exploited in various synthetic pathways, particularly in the formation of complex molecular architectures that are essential for pharmaceutical applications.

In recent years, there has been growing interest in the use of cyclohexane derivatives as pharmacophores due to their ability to mimic natural bioactive molecules. The< strong>3,4-dimethylcyclohexyl moiety in Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate contributes to its stability and solubility, making it an attractive candidate for further development. Additionally, the oxiran ring provides a site for functionalization, allowing for the introduction of various substituents that can enhance the biological activity of the molecule.

One of the most compelling aspects of Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate is its potential role in the synthesis of novel therapeutic agents. The oxiran ring can undergo ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon bonds. This property has been utilized in the development of peptidomimetics and other bioactive molecules that target specific enzymatic or receptor interactions. Such applications are particularly relevant in the treatment of neurological disorders, where precise molecular targeting is crucial.

Recent studies have highlighted the importance of< strong>Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate in the development of inhibitors for enzymes involved in inflammatory pathways. The cyclohexane ring and its substituents can be designed to interact with specific pockets on target enzymes, thereby modulating their activity. For instance, derivatives of this compound have shown promise in inhibiting cyclooxygenases (COX), which are key enzymes involved in prostaglandin synthesis and inflammation. This has significant implications for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

The< strong>CAS No. 2138218-14-9 associated with Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate underscores its unique identity and distinguishes it from other compounds with similar structural features. This specificity is crucial for regulatory purposes and for ensuring consistency in research and industrial applications. The compound's detailed characterization through spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry has provided valuable insights into its molecular structure and reactivity.

In conclusion, Ethyl 2-[3,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.